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1. Introduction Succinonitrile (SN) is a prominent plastic crystal material used to develop solid-state
electrolytes for lithium metal and high-voltage batteries. Its high ionic conductivity (up to 104 S/cm at room
temperature), excellent electrode compatibility, and feasibility for solvent-free processing make it a
promising candidate for safer, energy-dense batteries [1] [2]. This note provides detailed protocols for
preparing and characterizing basic SN-based Plastic Crystal Electrolytes (PCEs) and advanced composite

formulations.
2. Materials and Preparation

2.1. Basic Plastic Crystal Electrolyte (PCE) This protocol outlines the preparation of a fundamental SN-
based electrolyte, adapted from a 2023 study [1].

e Materials:

o Succinonitrile (SN, =99%)
o Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI, 99.9%)
o Inert-atmosphere glovebox (Oz and H20 < 0.1 ppm)

¢ Procedure:

o Weighing: Inside an argon-filled glovebox, weigh the appropriate mass of SN. For a 0.4 mol/L
LiTFSI solution, you would use approximately 1.1g of LITFSI per 10g of SN.

o Melting: Transfer the SN to a sealed vial and place it in a sand bath or on a hotplate at 70 °C
until it fully melts.
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o Salt Addition: Add the pre-weighed LITFSI salt to the molten SN.
o Mixing: Stir the mixture vigorously until a clear, homogeneous solution is obtained. The
resulting mixture is the basic PCE.

2.2. Polymer-Composite Plastic Crystal Electrolyte (PCE + Polymer) The following table compares the

properties of different polymers when added to the basic PCE, based on the same study [1].

Table 1: Influence of Polymer Additives (10% w/w) on PCE Properties

Key lonic

. Impact on . Electrochemical
Polymer Functional Morphology . Conductivity . .
Crystallinity Stability Window
Group at RT
PEO Ether Semicrystalline  Increases Moderate >4.5V vs Li/Li*
PVP Carbonyl Amorphous Increases Moderate -
PEC Carbonate Amorphous Minimal Low -
Change
PAN Nitrile Semicrystalline  Increases 10-4 Sicm -

e Procedure (continued from Section 2.1): 5. After obtaining the clear basic PCE solution, add 10%
wiw of the chosen polymer (e.g., PAN, PEO, PVP, or PEC). 6. Continue stirring the mixture at 70 °C
until a homogeneous solution is formed, ensuring the polymer is fully integrated.

2.3. Single-Ion Conducting Composite Solid Electrolyte A 2025 study presented a protocol for creating a
composite electrolyte with a high lithium-ion transference number using the spontaneous polymerization of

SN on a garnet-type ceramic [3].

e Materials:

o Lis.aLasZri.aTao.e012 (LLZTO) powder
o Succinonitrile (SN)
o Cellulose membrane (as a mechanical support)

e Procedure:
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o Surface Polymerization: Mix LLZTO powder with SN and heat the mixture to 90 °C. The
oxygen and lanthanum atoms on the LLZTO surface induce the polymerization of SN (forming
pSCN) [3].

o Membrane Fabrication: Integrate the resulting LLZTO/pSCN composite into a flexible
cellulose-based membrane. A composition with 60 wt% LLZTO (CSE60—cellulose) has been
reported to yield optimal results [3].

3. Characterization Protocols and Data

3.1. Thermo-Mechanical Characterization

o Differential Scanning Calorimetry (DSC):

o Protocol: Seal the sample in a hermetic aluminum pan inside a glovebox. Record heat flows
over a temperature range of -80 °C to 100 °C. Use a heating and cooling rate of 10 K/min and
5 KImin, respectively, to identify phase transitions and determine the melting temperature and
crystallinity of the PCE [1].

e Thermogravimetric Analysis (TGA):

o Protocol: Load the sample into a platinum crucible. Heat from 30 °C to 800 °C at a rate of 10
K/min under a nitrogen or air atmosphere to determine the thermal degradation profile and
sublimation onset temperature [1].

¢ Rheology:

o Protocol: Perform oscillation experiments on molten samples using a parallel plate geometry.
Set a frequency of 1 Hz and a temperature range of 5 °C to 80 °C with a heating/cooling rate of
1 K/min to measure the mechanical strength and viscoelastic properties [1].

3.2. Electrochemical Characterization

e Electrochemical Impedance Spectroscopy (EIS):
o Protocol: Assemble a symmetric cell (e.g., Stainless Steel | Electrolyte | Stainless Steel).
Measure impedance across a frequency range (e.g., 1 MHz to 0.1 Hz) at room temperature.
Use the resulting Nyquist plot to calculate the ionic conductivity [1].
e Linear Sweep Voltammetry (LSV):
o Protocol: Using a Li | Electrolyte | Stainless Steel cell, perform a voltage sweep from the open-
circuit voltage to a higher voltage (e.g., 6 V vs Li/Li*) at a slow scan rate (e.g., 0.1 mV/s). The
current spike indicates the electrochemical stability window [1].
¢ Lithium-lon Transference Number:
o Protocol: This can be determined using the Bruce-Vincent method on a Li | Electrolyte | Li
symmetric cell, combining DC polarization and EIS measurements. The single-ion conducting
CSE60—cellulose membrane achieved a high transference number of 0.89 [3].
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The experimental workflow for the preparation and characterization of SN-based electrolytes is summarized

below.
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4. Key Performance Data The table below summarizes the electrochemical performance of different SN-

based electrolytes reported in recent literature.
Table 2: Electrochemical Performance of Advanced SN-Based Electrolytes

| Electrolyte Type | Key Feature | Ionic Conductivity | Li* Transference No. | Electrochemical Stability |
Cycling Performance | Ref | | :--- | :--- | :--- | :=-- | :=-- | :=-- | :--- | | Entropy-Driven PCPE | Four-anion
mixture (TFSI—, ODFB~, BF4~, FSI7) | 2.01 mS/cm at RT | - | Up to 4.55 V (vs Li*/Li) | Li||LiCoOz2: 88.8%
retention after 300 cycles at 0.5C | [4] | | CSE60—Cellulose | SN polymerized on LLZTO | 3.54 x 10~3 S/cm
at 30°C [ 0.89 | 0 - 4.98 V (vs Li*/Li) | Li||LNMO: 88.59% retention after 200 cycles at 1C | [3] | | Branched
PAN PPCE | Unique 3D polymer architecture | Substantially improved vs. linear PAN | - | - | - | [2] |

Discussion and Outlook

The protocols outlined above demonstrate the versatility of SN as a platform for designing high-performance
solid-state electrolytes. Key advancements include using entropy-driven anion mixtures to optimize solvation

entropy and ion transport [4], and employing inorganic fillers like LLZTO to create single-ion conduction
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pathways [3]. Furthermore, the architectural design of polymer additives, such as branched PAN, is pivotal

for creating continuous ion-transport channels and enhancing overall electrolyte performance [2].

A critical consideration for your work with succinonitrile-d4 will be the verification of its behavior
compared to standard SN. While the preparation protocols are expected to be similar, characterization
techniques like Raman spectroscopy or NMR will be essential to confirm the impact of deuteration on

molecular conformation and ion-polymer matrix interactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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